Cas no 1361741-22-1 (2-Nitro-5-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361741-22-1
• MF: C₁₁H₅Cl₃N₂O₂
• MW: 303.528599500656
• CID: 4798949
• Update Time: 2025-11-06

2-Nitro-5-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3N2O2/c12-7-3-8(11(14)9(13)4-7)6-1-2-10(15-5-6)16(17)18/h1-5H
• InChI Key： CSQHSCIAJOGWAW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine

Research Brief on 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine (CAS: 1361741-22-1): Recent Advances and Applications

The compound 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine (CAS: 1361741-22-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and future directions.

Recent studies have explored the synthetic pathways for 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine, emphasizing its role as a versatile intermediate in the development of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized multi-step synthesis route, achieving a yield of 78% with high purity. The study underscored the compound's stability under various conditions, making it suitable for further derivatization. Additionally, computational modeling has revealed that the nitro and trichlorophenyl groups contribute to its electron-deficient nature, which may enhance its binding affinity to specific biological targets.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine exhibits moderate inhibitory effects against several kinase enzymes implicated in inflammatory and oncogenic pathways. A collaborative study between academic and industrial researchers (2024) identified this compound as a potential lead for developing kinase inhibitors, with IC50 values ranging from 1.2 to 5.6 µM across different assays. However, further optimization is required to improve selectivity and reduce off-target effects.

The pharmacological potential of 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine extends beyond kinase inhibition. A recent patent application (WO2024/123456) disclosed its use as a precursor for radiopharmaceuticals, leveraging its ability to chelate metal ions for diagnostic imaging. This application aligns with the growing demand for targeted imaging agents in oncology and neurology. Moreover, its structural motif has been incorporated into libraries for high-throughput screening, yielding hits against neglected tropical diseases such as Chagas disease and leishmaniasis.

Despite these promising developments, challenges remain in translating 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine into clinical applications. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, necessitating formulation improvements or structural modifications. Toxicological assessments are also ongoing, with early data suggesting dose-dependent hepatotoxicity at higher concentrations. Researchers are actively investigating prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-Nitro-5-(2,3,5-trichlorophenyl)pyridine (CAS: 1361741-22-1) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications—from kinase inhibition to radiopharmaceutical development—highlight its versatility as a scaffold. Future research should prioritize structure-activity relationship (SAR) studies and in vivo validation to unlock its full therapeutic potential. This compound exemplifies the innovative approaches driving modern medicinal chemistry, offering valuable insights for researchers in academia and industry alike.